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Compound of Interest

Compound Name: 16-Bromohexadecanoic acid

Cat. No.: B1268533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 16-Bromohexadecanoic acid, a

halogenated fatty acid of significant interest in chemical synthesis and biomedical research.

This document details its physicochemical properties, provides a comprehensive experimental

protocol for its synthesis, and discusses its application as a precursor in the biosynthesis of

complex lipids.

Physicochemical Properties of 16-
Bromohexadecanoic Acid
16-Bromohexadecanoic acid is a solid at room temperature with the chemical formula

C₁₆H₃₁BrO₂. Its molecular weight is 335.32 g/mol .[1][2] The key physical properties are

summarized in the table below.

Property Value Source

Melting Point 67-73 °C [2][3][4]

Boiling Point 214-217 °C at 1 mmHg [1][3][4]

IUPAC Name 16-bromohexadecanoic acid

Synonyms 16-Bromopalmitic acid [1][2]

CAS Number 2536-35-8 [1]
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Experimental Protocols
Synthesis of 16-Bromohexadecanoic Acid
A detailed method for the synthesis of 16-bromohexadecanoic acid from 16-

hydroxyhexadecanoic acid has been reported.[3]

Materials:

16-hydroxyhexadecanoic acid (177 g, 0.63 mol)[3]

30% Hydrogen bromide in acetic acid (1000 mL, 5 mol)[3]

Concentrated sulfuric acid (310 mL)[3]

Ice water

2 L three-necked round-bottomed flask

Mechanical stirrer

Reflux condenser

Nitrogen inlet

Trapping devices (sodium hydroxide particles, 25% aqueous sodium hydroxide, saturated

sodium carbonate solution)

Procedure:

A 2 L three-necked round-bottomed flask is equipped with a mechanical stirrer, a reflux

condenser, and a nitrogen inlet.

177 g (0.63 mol) of 16-hydroxyhexadecanoic acid is added to the flask.[3]

Subsequently, 1000 mL of 30% hydrogen bromide in acetic acid solution and 310 mL of

concentrated sulfuric acid are added.[3]
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The reaction system is connected to a series of trapping devices containing sodium

hydroxide particles, 25% aqueous sodium hydroxide solution, and saturated sodium

carbonate solution to neutralize evolved gases.[3]

The reaction mixture is stirred at room temperature overnight.[3]

Following overnight stirring, the mixture is heated to reflux for 6 hours.[3]

Upon completion, the reaction mixture is cooled and then poured into ice water, leading to

the precipitation of the solid product.[3]

The precipitate is collected by vacuum filtration.

The collected solid is dried under high vacuum to yield 196 g of 16-bromohexadecanoic
acid (88% yield).[3]

The purity of the product is greater than 95%, with a melting point of 67-69 °C.[3]

Determination of Melting and Boiling Points
Standard laboratory techniques are employed for the determination of the melting and boiling

points of organic compounds like 16-Bromohexadecanoic acid.

Melting Point Determination: The melting point is determined as a melting range, which is the

temperature from the first appearance of liquid to the complete liquefaction of the solid. A

capillary tube is packed with a small amount of the crystalline solid and placed in a melting

point apparatus. The temperature is gradually increased, and the range at which the solid melts

is recorded. For high-purity compounds, this range is typically narrow.

Boiling Point Determination: Due to its high boiling point, the boiling point of 16-
Bromohexadecanoic acid is determined under reduced pressure (vacuum) to prevent

decomposition. The micro-boiling point method is suitable for this purpose. A small amount of

the liquid is placed in a test tube with an inverted capillary tube. The setup is heated in an oil

bath, and the temperature at which a steady stream of bubbles emerges from the capillary, and

upon cooling, the liquid is drawn back into the capillary, is recorded as the boiling point at that

pressure.
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Role in Ceramide Synthesis
16-Bromohexadecanoic acid serves as a crucial starting material for the synthesis of various

lipid molecules, including ceramides.[5] Ceramides are a class of sphingolipids that are integral

components of cell membranes and play significant roles in cellular signaling pathways,

including proliferation, differentiation, and apoptosis. The de novo synthesis of ceramides

begins with the condensation of serine and a fatty acyl-CoA, typically palmitoyl-CoA. 16-
Bromohexadecanoic acid can be chemically modified and incorporated into synthetic

schemes to produce ceramide analogs for research purposes.

Below is a diagram illustrating the synthesis of 16-Bromohexadecanoic acid and its

conceptual link as a building block for ceramide synthesis.

Synthesis of 16-Bromohexadecanoic Acid

Conceptual Role in Ceramide Synthesis

16-Hydroxyhexadecanoic Acid

16-Bromohexadecanoic Acid
Bromination
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H₂SO₄

16-Bromohexadecanoic Acid
(Building Block)
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Click to download full resolution via product page

Caption: Synthesis of 16-Bromohexadecanoic acid and its use as a precursor for ceramide

analogues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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